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Compound of Interest

Compound Name: Levallorphan

Cat. No.: B1674846

For Researchers, Scientists, and Drug Development Professionals

This document provides essential guidance on the proper disposal procedures for
Levallorphan, a prescription opioid modulator. Adherence to these protocols is critical for
laboratory safety, regulatory compliance, and environmental protection. The disposal method
for Levallorphan hinges on its classification as a controlled substance by the U.S. Drug
Enforcement Administration (DEA). While specific scheduling information for Levallorphan can
be elusive in readily available literature, its nature as an opioid derivative necessitates careful
handling and disposal.

Immediate Safety and Logistical Information

All personnel handling Levallorphan must be trained on its properties and the potential
hazards associated with opioid compounds. Appropriate personal protective equipment (PPE),
including laboratory coats, gloves, and safety glasses, should be worn at all times.

Due to the lack of a definitive DEA schedule readily available, it is imperative to treat
Levallorphan as a controlled substance as a precautionary measure. This approach ensures
the highest level of safety and compliance.

Step-by-Step Disposal Plan

The proper disposal of Levallorphan, when treated as a controlled substance, involves a multi-
step process that prevents diversion and environmental contamination.
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Step 1: Determine if the Levallorphan is a Controlled Substance in Your Jurisdiction

Before proceeding, laboratory personnel must definitively ascertain the legal status of
Levallorphan.

Consult your institution's Environmental Health and Safety (EHS) department. They will have
the most current information on federal and state regulations.

Review the DEA's official lists of controlled substances. While a direct listing for
"Levallorphan" may not be easily found, it is crucial to check for any related compounds or
updates.

Contact the DEA directly if ambiguity persists.
Step 2: Segregate and Secure the Waste

All expired, unwanted, or contaminated Levallorphan, including pure drug, solutions, and
contaminated labware (e.g., vials, syringes, pipette tips), must be segregated from other
chemical waste streams.

Store the waste in a clearly labeled, leak-proof, and securely sealed container. The label
should include "Waste Levallorphan,” the quantity, and the date of accumulation.

This container must be stored in a secure, locked location, such as a designated controlled
substance safe or cabinet, with access limited to authorized personnel.

Step 3: Arrange for Disposal via a Reverse Distributor

The DEA mandates that the disposal of controlled substances be handled by a "reverse
distributor.”

o Contact your institution's EHS department or procurement office to identify the approved
reverse distributor for your facility.

» Follow the specific procedures provided by the reverse distributor for packaging, labeling,
and documenting the waste. This typically involves completing a DEA Form 41, "Registrants
Inventory of Drugs Surrendered.”
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e Schedule a pickup with the reverse distributor. Ensure that the transfer of the waste is
documented with a chain of custody form.

Step 4: Maintain Meticulous Records

o Keep detailed records of all Levallorphan waste, including the amount, date of disposal, and
the names of the personnel involved.

e Retain all documentation from the reverse distributor, including the completed DEA Form 41
and chain of custody records, for a minimum of two years, or as required by your institution
and state regulations.

Disposal of Non-Controlled Levallorphan (If
Confirmed)

In the unlikely event that it is definitively confirmed by regulatory authorities that Levallorphan
is not a controlled substance in your jurisdiction, the following general laboratory chemical
waste procedures should be followed:

¢ Consult the Safety Data Sheet (SDS): The SDS for Levallorphan will provide specific
information on its hazards and recommended disposal methods.

e Segregate as Pharmaceutical Waste: Do not dispose of Levallorphan down the drain or in
the regular trash. It should be collected as chemical or pharmaceutical waste.

o Label and Store: Place the waste in a clearly labeled, sealed container.

o Dispose Through a Licensed Waste Hauler: Arrange for pickup and disposal by a licensed
hazardous or chemical waste management company.

Data Presentation

As no specific quantitative data for Levallorphan disposal (e.g., concentration limits for
different disposal methods) was found in the available resources, a comparative data table
cannot be generated. The primary determining factor for its disposal is its legal classification.

Experimental Protocols
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No specific experimental protocols for the chemical degradation or neutralization of
Levallorphan for disposal purposes were identified in the reviewed literature. The standard
and required method for controlled substance disposal is through a licensed reverse distributor.

Mandatory Visualization

The following diagram illustrates the decision-making workflow for the proper disposal of
Levallorphan in a laboratory setting.

Click to download full resolution via product page

« To cite this document: BenchChem. [Proper Disposal of Levallorphan in a Laboratory
Setting]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1674846#levallorphan-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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